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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of N-Valerylglycine-13C2,15N, an isotopically
labeled form of N-valerylglycine. This document is intended to serve as a valuable resource for
researchers in the fields of metabolomics, drug metabolism, and clinical diagnostics.

Chemical Structure and Properties

N-Valerylglycine-13C2,15N is a stable isotope-labeled version of N-valerylglycine, a known
metabolite. The isotopic labels, two Carbon-13 atoms and one Nitrogen-15 atom, are
incorporated into the glycine moiety of the molecule. This labeling provides a distinct mass
shift, allowing the molecule to be used as an internal standard for quantitative analysis by mass
spectrometry or as a tracer in metabolic studies.

Below is a diagram illustrating the chemical structure of N-Valerylglycine-13C2,15N, with the
isotopically labeled atoms highlighted.

Figure 1: Chemical structure of N-Valerylglycine-13C2,15N.

Quantitative Data

The key physicochemical properties of N-Valerylglycine-13C2,15N are summarized in the
table below. This data is essential for accurate experimental design and data interpretation.
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Property Value Reference
Molecular Formula Cs13C2H131°NOs [1112]
Molecular Weight 162.16 g/mol [1][2]
Isotopic Purity >95% [1]
Appearance White to Off-White Solid [1]
B Chloroform (Slightly), Methanol
Solubility ) [1]
(Slightly)

Synthesis and Characterization

The synthesis of N-Valerylglycine-13C2,15N involves the N-acylation of isotopically labeled
glycine ([*3C2,*>N]-glycine) with valeryl chloride or a similar activated valeric acid derivative. The
general workflow for the synthesis and purification is outlined below.
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Figure 2: General workflow for the synthesis of N-Valerylglycine-13C2,15N.

Experimental Protocols

Synthesis of [*>N]-Glycine (lllustrative Protocol):

A common method for the synthesis of 1>N-labeled glycine is the amination of a haloacetic acid
with a *>N-labeled ammonia source.[3]

» Chloroacetic acid is dissolved in an appropriate solvent.

» A stoichiometric excess of [*°*N]-aqueous ammonia is added to the solution.
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e The reaction mixture is stirred at a controlled temperature to facilitate the nucleophilic
substitution.

e Upon completion, the solvent and excess ammonia are removed under reduced pressure.

e The resulting crude [*>N]-glycine is purified by recrystallization or ion-exchange
chromatography.

N-acylation of [*3C2,2>N]-Glycine:

This protocol is adapted from general methods for the N-acylation of amino acids.

e [BC2,>N]-Glycine is dissolved in an agueous alkaline solution (e.g., sodium hydroxide
solution).

e The solution is cooled in an ice bath.

o Valeryl chloride is added dropwise to the stirred solution, maintaining the alkaline pH by
simultaneous addition of NaOH solution.

 After the addition is complete, the reaction mixture is stirred for an additional period at room
temperature.

e The solution is then acidified with a mineral acid (e.g., HCI) to precipitate the N-
Valerylglycine-13C2,15N.

e The crude product is collected by filtration, washed with cold water, and dried.

o Further purification is achieved by recrystallization from a suitable solvent or by column
chromatography.

Characterization:

The identity and purity of the synthesized N-Valerylglycine-13C2,15N are confirmed by
standard analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra will confirm the
overall structure, with the 13C spectrum showing characteristic shifts and couplings for the
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labeled carbon atoms. >N NMR can also be used to confirm the position of the nitrogen
isotope.

Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the exact mass of
the molecule, consistent with the incorporation of the stable isotopes. The isotopic
enrichment can also be determined from the mass spectrum.

Applications in Research and Drug Development

Isotopically labeled amino acids and their derivatives are invaluable tools in various scientific

disciplines.[4][5][6] N-Valerylglycine-13C2,15N, in particular, has significant potential in the

following areas:

Metabolic Research

Tracer Studies: As a stable isotope-labeled compound, N-Valerylglycine-13C2,15N can be
administered to biological systems (in vitro or in vivo) to trace its metabolic fate.[7] This
allows researchers to study the pathways of N-acylglycine metabolism and their roles in
various physiological and pathological conditions.

Flux Analysis: By monitoring the incorporation of the labeled atoms into downstream
metabolites, researchers can quantify the flux through specific metabolic pathways.

Drug Development

Internal Standard for Pharmacokinetic Studies: In the development of drugs that are
metabolized to or interact with N-valerylglycine, the isotopically labeled compound serves as
an ideal internal standard for bioanalytical methods, such as LC-MS/MS. Its chemical and
physical properties are nearly identical to the unlabeled analyte, ensuring accurate
guantification in complex biological matrices.

Metabolite Identification: N-Valerylglycine-13C2,15N can be used to confirm the identity of
N-valerylglycine as a metabolite of a candidate drug.

The use of stable isotope-labeled compounds like N-Valerylglycine-13C2,15N offers a safe

and powerful approach to elucidating complex biological processes, contributing to

advancements in both basic science and pharmaceutical development.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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